N-[3-(benzyloxy)phenyl]-2-furamide

• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol
• IUPAC Name: N-(3-phenylmethoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H15NO3/c20-18(17-10-5-11-21-17)19-15-8-4-9-16(12-15)22-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,19,20)
• InChI Key: JJTIHYGRBNZRIL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)NC(=O)C3=CC=CO3

Description

N-[3-(benzyloxy)phenyl]-2-furamide, also known as NBPF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[3-(benzyloxy)phenyl]-2-furamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-[3-(benzyloxy)phenyl]-2-furamide has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In pharmacology, N-[3-(benzyloxy)phenyl]-2-furamide has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent. In neuroscience, N-[3-(benzyloxy)phenyl]-2-furamide has been investigated for its role in the regulation of synaptic plasticity and memory formation.

Mechanism of Action

N-[3-(benzyloxy)phenyl]-2-furamide exerts its effects through the modulation of various signaling pathways, including the PI3K/Akt/mTOR pathway and the ERK1/2 pathway. N-[3-(benzyloxy)phenyl]-2-furamide has been shown to activate these pathways, leading to increased cell survival and proliferation. Additionally, N-[3-(benzyloxy)phenyl]-2-furamide has been shown to modulate the activity of various receptors, including the NMDA receptor and the AMPA receptor, which are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects
N-[3-(benzyloxy)phenyl]-2-furamide has been shown to have various biochemical and physiological effects, including increased cell survival and proliferation, modulation of receptor activity, and regulation of synaptic plasticity and memory formation. Additionally, N-[3-(benzyloxy)phenyl]-2-furamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[3-(benzyloxy)phenyl]-2-furamide has several advantages for lab experiments, including its high potency and selectivity, which make it an ideal tool for studying various signaling pathways and receptor activity. However, N-[3-(benzyloxy)phenyl]-2-furamide also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-[3-(benzyloxy)phenyl]-2-furamide, including further investigation of its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, future studies may focus on the development of new N-[3-(benzyloxy)phenyl]-2-furamide derivatives with improved solubility and reduced toxicity. Finally, further research may be needed to fully elucidate the mechanism of action of N-[3-(benzyloxy)phenyl]-2-furamide and its effects on various signaling pathways and receptor activity.

Synthesis Methods

N-[3-(benzyloxy)phenyl]-2-furamide can be synthesized using a multi-step process involving the reaction of 3-(benzyloxy)benzaldehyde with furfurylamine. This reaction results in the formation of an imine intermediate, which is then reduced using hydrogen gas and a palladium catalyst to yield N-[3-(benzyloxy)phenyl]-2-furamide.